Cas no 2091778-68-4 (3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one)

• Product Name: 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one
• CAS No: 2091778-68-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD30679306
• CID: 5239257
• Update Time: 2025-05-23

3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-hydroxy-2-(2-pyridinyl)-
• 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one

• MDL： MFCD30679306
• Inchi： 1S/C10H9NO2/c12-8-4-5-9(13)10(8)7-3-1-2-6-11-7/h1-3,6,12H,4-5H2
• InChI Key： YYERKAZNFHVTNO-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(O)=C1C1=NC=CC=C1

Additional information on 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one

Research Briefing on 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one (CAS: 2091778-68-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one (CAS: 2091778-68-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and potential as a drug candidate.

Recent studies have demonstrated that 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one exhibits promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Its mechanism of action is believed to involve the modulation of key cellular pathways, such as the inhibition of specific enzymes or the disruption of protein-protein interactions. These findings suggest that this compound could serve as a valuable scaffold for the development of novel therapeutics.

In terms of synthesis, researchers have developed efficient and scalable methods for producing 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one with high purity and yield. These synthetic routes often involve multi-step reactions, including cyclization and functional group transformations, which have been optimized to minimize byproducts and improve overall efficiency. The availability of reliable synthetic methods has facilitated further biological evaluation and structure-activity relationship (SAR) studies.

One of the most notable applications of this compound is in the field of oncology. Preclinical studies have shown that 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one can selectively target cancer cells by inducing apoptosis and inhibiting proliferation. These effects are mediated through the compound's interaction with specific molecular targets, such as kinases or transcription factors, which are often dysregulated in cancer. Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

In addition to its anticancer potential, 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one has also been investigated for its antimicrobial properties. Recent studies have reported its activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This broad-spectrum activity, combined with its relatively low toxicity to mammalian cells, makes it a promising candidate for the development of new antimicrobial agents.

Despite these promising findings, challenges remain in the clinical translation of 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one. Issues such as solubility, stability, and bioavailability need to be addressed to ensure its suitability for therapeutic use. Researchers are exploring various formulation strategies, including the use of nanoparticles and prodrug approaches, to overcome these limitations.

In conclusion, 3-hydroxy-2-(pyridin-2-yl)cyclopent-2-en-1-one (CAS: 2091778-68-4) represents a versatile and promising compound with significant potential in chemical biology and medicine. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, paving the way for its eventual clinical application.